Cas no 1806911-82-9 (3-(Aminomethyl)-4-bromo-6-(difluoromethyl)-2-methylpyridine)

• Product Name: 3-(Aminomethyl)-4-bromo-6-(difluoromethyl)-2-methylpyridine
• CAS No: 1806911-82-9
• MF: C₈H₉BrF₂N₂
• MW: 251.071267843246
• CID: 4809659
• Update Time: 2025-06-11

3-(Aminomethyl)-4-bromo-6-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-bromo-6-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H9BrF2N2/c1-4-5(3-12)6(9)2-7(13-4)8(10)11/h2,8H,3,12H2,1H3
• InChI Key： ODECTBXGBJWHHS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(C)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-4-bromo-6-(difluoromethyl)-2-methylpyridine

Recent Advances in the Study of 3-(Aminomethyl)-4-bromo-6-(difluoromethyl)-2-methylpyridine (CAS: 1806911-82-9)

3-(Aminomethyl)-4-bromo-6-(difluoromethyl)-2-methylpyridine (CAS: 1806911-82-9) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the role of this compound as a versatile building block in the synthesis of novel bromodomain and extra-terminal (BET) inhibitors. The researchers demonstrated that the difluoromethyl and bromo substituents on the pyridine ring enhance the binding affinity of the resulting inhibitors to BET proteins, which are critical targets in oncology. The study also reported improved pharmacokinetic properties of the derivatives, suggesting their potential for further preclinical development.

In another recent investigation, scientists utilized 3-(Aminomethyl)-4-bromo-6-(difluoromethyl)-2-methylpyridine as a precursor for the development of covalent inhibitors targeting cysteine residues in proteins. The electrophilic nature of the bromo and difluoromethyl groups facilitated the formation of stable covalent bonds with target proteins, leading to prolonged pharmacological effects. This approach was particularly effective in the design of irreversible inhibitors for kinases involved in inflammatory pathways, as reported in ACS Chemical Biology (2024).

Further advancements in the synthetic methodologies for this compound have also been reported. A team of researchers developed a more efficient and scalable synthesis route, reducing the number of steps and improving overall yield. This innovation, detailed in Organic Process Research & Development (2023), is expected to facilitate larger-scale production and broader application of the compound in drug discovery programs.

The compound's unique structural features, including the aminomethyl group, have also been exploited in the design of prodrugs. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its use in the development of prodrugs for targeted drug delivery, leveraging the aminomethyl moiety for conjugation with targeting ligands. This strategy showed promising results in enhancing the selectivity and reducing off-target effects of the therapeutic agents.

In conclusion, 3-(Aminomethyl)-4-bromo-6-(difluoromethyl)-2-methylpyridine (CAS: 1806911-82-9) continues to be a valuable scaffold in medicinal chemistry, with recent studies underscoring its versatility and potential in drug discovery. Ongoing research is expected to further elucidate its applications and optimize its derivatives for clinical development.